Cas no 2034895-52-6 ((2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide)

• Product Name: (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide
• CAS No: 2034895-52-6
• MF: C₁₄H₁₂N₄O₂S
• MW: 300.335680961609
• CID: 5340537
• Update Time: 2025-10-05

(2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (E)-3-(furan-2-yl)-N-((1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl)methyl)acrylamide
• (E)-3-(furan-2-yl)-N-[(1-thiophen-3-yltriazol-4-yl)methyl]prop-2-enamide
• (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide

• Inchi： 1S/C14H12N4O2S/c19-14(4-3-13-2-1-6-20-13)15-8-11-9-18(17-16-11)12-5-7-21-10-12/h1-7,9-10H,8H2,(H,15,19)/b4-3+
• InChI Key： GSZPPDHJEJASEP-ONEGZZNKSA-N
• SMILES： S1C=CC(=C1)N1C=C(CNC(/C=C/C2=CC=CO2)=O)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 393
• XLogP3: 1.4
• Topological Polar Surface Area: 101

Additional information on (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide

Compound CAS No. 2034895-52-6: (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide

The compound (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide, identified by the CAS number 2034895-52-6, is a highly specialized organic molecule with a complex structure that combines several functional groups. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. Its structure features a conjugated enamide system, a furan ring, and a triazole moiety, which collectively contribute to its unique chemical properties and reactivity.

The synthesis of this compound involves a multi-step process that typically includes the formation of the enamide intermediate and subsequent coupling reactions to introduce the triazole and thiophene groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such molecules, reducing production costs and improving yields. The use of transition metal catalysts, such as palladium complexes, has been particularly effective in facilitating key steps like cross-coupling reactions.

One of the most intriguing aspects of this compound is its biological activity. Studies have shown that it exhibits potent inhibitory effects on certain enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development. Additionally, its ability to modulate cellular signaling pathways suggests potential applications in cancer therapy. Researchers have also explored its role as a ligand in metalloenzyme inhibition, where its triazole group plays a critical role in coordinating with metal centers.

The presence of the furan and thiophene rings in the molecule contributes significantly to its electronic properties. These aromatic systems enhance the compound's stability and reactivity under various conditions. Recent computational studies have revealed that the conjugation between the enamide group and the aromatic rings facilitates electron delocalization, which is crucial for its observed biological activity. This insight has guided further modifications to optimize its pharmacokinetic properties.

In terms of applications beyond medicine, this compound has shown potential as a building block for advanced materials. Its ability to form supramolecular assemblies through non-covalent interactions makes it a candidate for applications in nanotechnology and organic electronics. Researchers have also investigated its use as a precursor for synthesizing more complex architectures, such as polymers with tailored functionalities.

The environmental impact of this compound is another area of active research. While it demonstrates high efficacy in biological systems, understanding its degradation pathways and ecological effects is essential for responsible use. Studies have focused on identifying microbial degradation mechanisms and assessing its toxicity to aquatic organisms. These efforts aim to ensure that the compound can be utilized sustainably without posing risks to ecosystems.

Recent collaborative efforts between academic institutions and industry have accelerated the development of this compound into practical applications. Partnerships have enabled large-scale synthesis and preclinical testing, paving the way for potential commercialization. The integration of artificial intelligence in drug discovery has further enhanced our ability to predict its behavior in complex biological systems.

In conclusion, the compound (2E)-3-(furan-2-yl)-N-{[1-(thiophen-3-yl)-1H-1,2,3-triazol-4-yl]methyl}prop-2-enamide represents a remarkable example of modern chemical innovation. Its versatile structure and diverse functional groups make it a valuable tool across multiple disciplines. As research continues to uncover new insights into its properties and applications, this compound stands at the forefront of scientific advancement.